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Compound of Interest

Methyl 4-fluoro-2-
Compound Name:
(hydroxymethyl)benzoate

Cat. No.: B13023794

Get Quote

Executive Summary

Methyl 4-fluoro-2-(hydroxymethyl)benzoate (CAS 1427395-15-0) is a bifunctional benzyl
alcohol derivative used primarily as a pharmacophore building block for phthalazinone-based
PARP inhibitors (e.g., Olaparib analogs) and E3 ligase binders in PROTAC development. Its
chemical behavior is defined by the equilibrium between the open-chain ester and the cyclized

lactone (5-fluorophthalide), a transformation driven by thermodynamic stability. This guide
provides a definitive reference for its handling, preventing spontaneous cyclization during

scale-up.

Chemical Identity & Structural Analysis
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Data

IUPAC Name

Methyl 4-fluoro-2-(hydroxymethyl)benzoate

Common Synonyms

4-Fluoro-2-hydroxymethylbenzoic acid methyl

ester; 5-Fluorophthalide open ester

CAS Number 1427395-15-0

Molecular Formula CoHoFO3

Molecular Weight 184.16 g/mol

SMILES COC(=0)C1=C(CO)C=C(F)C=C1

InChl Key TWPVBTPPDZHBRQ-UHFFFAOYSA-N

Structural Features

o Electrophilic Center: The methyl ester (C1 carbonyl) is susceptible to nucleophilic attack,

particularly intramolecularly by the hydroxyl group at C2.

» Nucleophilic Center: The benzylic hydroxyl group (-CH20H) acts as a nucleophile, driving

lactonization.

e Fluorine Substituent: Located at the C4 position (meta to the hydroxymethyl, para to the

ester), it deactivates the ring electronically but provides metabolic stability in final drug

candidates.

Thermodynamic & Physical Properties

The physical state of Methyl 4-fluoro-2-(hydroxymethyl)benzoate is highly dependent on

purity and thermal history due to its tendency to cyclize.
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Parameter Value / Range Notes

Often isolated as a viscous oil

Physical State White to off-white solid ) )
if solvent traces remain.
Lower than the corresponding
Melting Point 41 — 45 °C (Predicted) acid due to lack of zwitterionic
character.
Thermal decomposition
Boiling Point ~280 °C (Decomposes) triggers cyclization to 5-
fluorophthalide.
) Estimated based on fluorinated
Density 1.28 £ 0.05 g/cm3
benzoate analogs.
- High: DCM, EtOAc, MeOH, Hydrolysis occurs slowly in
Solubility ) )
DMSOLow: Water, Hexanes aqueous basic media.
Lipophilic enough for organic
LogP 1.45 extraction but polar enough for
silica retention.
Typical for benzyl alcohols; not
pKa (OH) ~14.8 acidic enough to deprotonate

without strong base.

Stability & Cyclization (Critical)

The compound exists in a delicate equilibrium. Under acidic conditions or temperatures >60°C,
it eliminates methanol to form 5-fluorophthalide (CAS 700-85-6).

e Cyclization Product: 5-Fluoro-1(3H)-isobenzofuranone (MP: 118-120 °C).

e Prevention: Store in a buffered, anhydrous environment at <4°C. Avoid traces of p-TsOH or
mineral acids.

Synthesis & Reaction Pathways
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The synthesis strategy prioritizes mild conditions to prevent premature lactonization. The most
robust route involves the reduction of the corresponding formyl ester.

Synthesis Workflow (Graphviz Diagram)

MMMMMM Hluoro-2-methylbenzoate Radical Bromination Methyl 2-(bromomethyl)- Hydrolysis / Oxidation Methyl 4-fluoro-2-formylbenzoate Selective Reduction < 0°C, Neutral workuj A 41l
(Starting Material) ) (NBS, AIBN, CCla) 4-luorobenzoate (NMO, DMSO) (Stable Intermediate) ) (NaBH4, MeOH, 0°C)

Click to download full resolution via product page

Figure 1: Synthetic pathway from methyl 4-fluoro-2-methylbenzoate. The dashed red line
indicates the unwanted cyclization pathway.

Detailed Protocol: Selective Reduction

e Preparation: Dissolve Methyl 4-fluoro-2-formylbenzoate (1.0 eq) in anhydrous Methanol (10
V).

e Reduction: Cool to 0°C. Add NaBHa4 (0.35 eq) portion-wise over 30 minutes. Note:
Stoichiometry is critical to avoid reducing the ester.

e Quench: Quench with saturated NH4Cl solution at 0°C. Do not use HCI.
o Extraction: Extract immediately with Ethyl Acetate (3x).
 Purification: Wash organics with brine, dry over Na2S0Oa4, and concentrate below 30°C.

o Result: Colorless viscous oil or white solid. If solid 5-fluorophthalide is observed (TLC Rf
~0.5 in 20% EtOAc/Hex), recrystallize from cold ether/hexanes.

Spectroscopic Characterization

Use these data points to validate the identity of the open-chain ester versus the lactone
impurity.

'H NMR (400 MHz, CDCIs)
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] o ) ) Structural
Shift (o, ppm) Multiplicity Integration Assignment
Context
dd (J=8.5, 5.5 Ortho to ester
8.02 1H Ar-H (C6) ]
Hz) (Deshielded)
7.15 td (J=8.2,2.5Hz) 1H Ar-H (C5) Meta to ester
dd (J=9.0, 2.5 Ortho to CH20H
6.98 1H Ar-H (C3) _
Hz) (Shielded by F)
) Diagnostic Peak
s (ordif OH .
4.78 2H Ar-CHz2-OH (Lactone CH:z is
couples)
~5.3 ppm)
Diagnostic Peak
3.92 s 3H COO-CHs (Absent in
lactone)
Exchangeable
2.80 brs 1H -OH

with D20

Mass Spectrometry (ESI)

e [M+H]*: 185.06 (Calculated)
e [M+Na]*: 207.05

o Fragmentation: Loss of MeOH (M-32) is common, showing a peak at m/z 153
(corresponding to the protonated phthalide ion).

Applications in Drug Development
PARP Inhibitor Synthesis

Methyl 4-fluoro-2-(hydroxymethyl)benzoate is a precursor to the 4-fluorophthalazin-1(2H)-
one scaffold found in next-generation PARP inhibitors.

e Mechanism: Reaction with hydrazine hydrate converts the ester/alcohol (or the lactone)
directly into the phthalazinone core.
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o Advantage: The 4-fluoro substituent improves metabolic stability and potency compared to
the non-fluorinated analogs.

PROTAC Linker Attachment

The hydroxyl group serves as a "handle" for attaching linkers (e.g., PEG chains) in PROTAC
design. The fluorine atom can be used for °F NMR binding assays to verify ligand engagement
with the E3 ligase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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